Cas no 87590-99-6 (Cyclopropaneoctanoicacid, 2-(7-methyloctyl)-, cis- (9CI))

• Product Name: Cyclopropaneoctanoicacid, 2-(7-methyloctyl)-, cis- (9CI)
• CAS No: 87590-99-6
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• CID: 721976
• PubChem ID: 137316
• Update Time: 2025-04-19

Cyclopropaneoctanoicacid, 2-(7-methyloctyl)-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneoctanoicacid, 2-(7-methyloctyl)-, cis- (9CI)
• 17-methyl-9,10-methyleneoctadecanoic acid
• 8-[(1R,2S)-2-(7-methyloctyl)cyclopropyl]octanoic acid
• 87590-99-6
• MMODA
• DTXSID30236496
• Cyclopropaneoctanoic acid, 2-(7-methyloctyl)-, cis-

• Inchi： 1S/C20H38O2/c1-17(2)12-8-6-7-10-14-19-16-18(19)13-9-4-3-5-11-15-20(21)22/h17-19H,3-16H2,1-2H3,(H,21,22)/t18-,19+/m1/s1
• InChI Key： OTPRKBAXVUXMAB-MOPGFXCFSA-N
• SMILES： OC(CCCCCCC[C@@H]1C[C@@H]1CCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 310.287180451g/mol
• Monoisotopic Mass: 310.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids